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Introduction
Dalbavancin is a second-generation lipoglycopeptide antibiotic with potent bactericidal activity

against a broad range of Gram-positive bacteria, including methicillin-resistant Staphylococcus

aureus (MRSA).[1][2] Its extended half-life allows for once-weekly dosing, offering a significant

advantage in treating acute bacterial skin and skin structure infections (ABSSSI).[1] Accurate in

vitro susceptibility testing is crucial for clinical decision-making, surveillance studies, and drug

development. This document provides detailed protocols for the standardized methods of

determining the minimum inhibitory concentration (MIC) of dalbavancin.

Mechanism of Action
Dalbavancin inhibits bacterial cell wall synthesis by binding to the D-alanyl-D-alanine terminus

of peptidoglycan precursors.[3] This action blocks the transglycosylation and transpeptidation

steps in cell wall biosynthesis, leading to cell death. The lipophilic side chain of dalbavancin

anchors the molecule to the bacterial cell membrane, enhancing its activity.[3]
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Diagram 1: Mechanism of action of Dalbavancin.

Quantitative Data Summary
Antimicrobial Susceptibility Test Interpretive Criteria
The following tables summarize the minimum inhibitory concentration (MIC) breakpoints for

dalbavancin as established by the Clinical and Laboratory Standards Institute (CLSI) and the

European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Table 1: CLSI MIC Breakpoints for Dalbavancin

Organism
Susceptible (S)
(µg/mL)

Intermediate (I)
(µg/mL)

Resistant (R)
(µg/mL)

Staphylococcus

aureus (including

methicillin-resistant

isolates)

≤ 0.25 - -

Streptococcus

pyogenes
≤ 0.25 - -

Streptococcus

agalactiae
≤ 0.25 - -

Streptococcus

anginosus group
≤ 0.25 - -

Enterococcus faecalis

(vancomycin-

susceptible isolates

only)

≤ 0.25 - -

Source: CLSI M100

documents.[4][5][6]

Table 2: EUCAST MIC Breakpoints for Dalbavancin
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Organism Susceptible (S) (µg/mL) Resistant (R) (µg/mL)

Staphylococcus spp. ≤ 0.125 > 0.125

Streptococcus groups A, B, C,

and G
≤ 0.125 > 0.125

Viridans group streptococci ≤ 0.125 > 0.125

Source: EUCAST Breakpoint

Tables.[7][8][9]

Quality Control (QC) Ranges
Routine quality control testing is essential to ensure the accuracy of susceptibility test results.

The acceptable MIC ranges for reference QC strains are provided below.

Table 3: Dalbavancin Quality Control MIC Ranges (µg/mL)

QC Strain CLSI MIC Range EUCAST MIC Range

Staphylococcus aureus

ATCC® 29213
0.03 - 0.12 Not specified

Enterococcus faecalis ATCC®

29212
0.03 - 0.12 Not specified

Streptococcus pneumoniae

ATCC® 49619
0.008 - 0.03 Not specified

Source: CLSI M100

documents and FDA

documentation.[10][11]

In Vitro Activity of Dalbavancin
The following table summarizes the in vitro activity of dalbavancin against a range of Gram-

positive organisms, presented as MIC50 and MIC90 values (the MICs at which 50% and 90%

of isolates are inhibited, respectively).
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Table 4: Dalbavancin MIC50 and MIC90 Data (µg/mL)

Organism
MICngcontent-ng-
c282987731="" class="ng-
star-inserted">50

MIC90

Staphylococcus aureus (all

isolates)
0.03 - 0.06 0.03 - 0.06

Methicillin-susceptible S.

aureus (MSSA)
0.03 0.06

Methicillin-resistant S. aureus

(MRSA)
0.06 0.06

Coagulase-negative

staphylococci (CoNS)
0.06 0.12

Enterococcus faecalis

(vancomycin-susceptible)
0.06 0.06

Enterococcus faecium

(vancomycin-susceptible)
0.06 0.12

β-hemolytic streptococci ≤0.03 0.03

Viridans group streptococci ≤0.03 0.03

Source: Data compiled from

multiple surveillance studies.

[2][3][12][13][14]

Experimental Protocols
Broth Microdilution Method
The reference method for determining dalbavancin MICs is broth microdilution, following CLSI

and ISO standards.
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Diagram 2: Broth microdilution workflow for Dalbavancin.

Materials:

Dalbavancin hydrochloride analytical standard

Dimethyl sulfoxide (DMSO)

Cation-Adjusted Mueller-Hinton Broth (CAMHB)

Polysorbate 80 (P-80)
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Sterile 96-well microtiter plates

Bacterial isolates for testing

QC strains (e.g., S. aureus ATCC® 29213, E. faecalis ATCC® 29212, S. pneumoniae

ATCC® 49619)

0.5 McFarland turbidity standard

Sterile saline or broth

Incubator (35°C ± 2°C)

Protocol:

Dalbavancin Stock Solution: Prepare a stock solution of dalbavancin in DMSO. The final

concentration of DMSO in the test wells should not exceed 1%.

Working Solutions: Perform serial twofold dilutions of the dalbavancin stock solution in

CAMHB supplemented with 0.002% (v/v) polysorbate-80. The addition of P-80 is critical for

accurate and reproducible results.[15]

Inoculum Preparation: From a fresh (18-24 hour) culture, select several colonies and

suspend them in sterile saline or broth. Adjust the turbidity to match a 0.5 McFarland

standard. This corresponds to approximately 1-2 x 10^8^ CFU/mL.

Inoculum Dilution: Dilute the standardized inoculum in CAMHB to achieve a final

concentration of approximately 5 x 10^5^ CFU/mL in the microtiter wells.

Inoculation: Dispense 50 µL of the appropriate dalbavancin dilution into each well of the

microtiter plate. Add 50 µL of the diluted bacterial inoculum to each well. Include a growth

control well (broth and inoculum only) and a sterility control well (broth only).

Incubation: Incubate the plates in ambient air at 35°C ± 2°C for 16-20 hours for staphylococci

and enterococci, and 20-24 hours for streptococci.

Reading Results: The MIC is the lowest concentration of dalbavancin that completely inhibits

visible growth of the organism.
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MIC Test Strip (Etest) Method
The MIC test strip method is a gradient diffusion technique that provides a quantitative MIC

value. It has shown good agreement with the broth microdilution method for dalbavancin.[15]
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Testing
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Prepare Mueller-Hinton
Agar Plate

Apply Dalbavancin
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Incubate at 35°C ± 2°C
for 16-20 hours
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of Inhibition Ellipse

and Strip Scale

Click to download full resolution via product page

Diagram 3: MIC test strip (Etest) workflow.

Materials:

Dalbavancin MIC test strips

Mueller-Hinton agar (MHA) plates (with 5% sheep blood for streptococci)
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Bacterial isolates and QC strains

0.5 McFarland turbidity standard

Sterile saline or broth

Sterile swabs

Incubator (35°C ± 2°C)

Protocol:

Inoculum Preparation: Prepare a standardized inoculum as described for the broth

microdilution method.

Inoculation: Dip a sterile swab into the standardized inoculum and remove excess fluid by

pressing against the inside of the tube. Swab the entire surface of the MHA plate three times,

rotating the plate approximately 60 degrees between each streaking to ensure even,

confluent growth.

Strip Application: Allow the agar surface to dry for 5-15 minutes. Using sterile forceps, apply

the dalbavancin MIC test strip to the center of the inoculated plate with the MIC scale facing

upwards.

Incubation: Incubate the plates in an inverted position at 35°C ± 2°C for 16-20 hours.

Reading Results: After incubation, an elliptical zone of inhibition will be visible. Read the MIC

value at the point where the lower edge of the inhibition ellipse intersects the MIC scale on

the strip.[15]

Disk Diffusion Method
The disk diffusion method is not recommended for determining dalbavancin susceptibility due

to its unreliability and the lack of established interpretive criteria.[10] The large molecular size

of dalbavancin results in poor diffusion through agar, leading to inconsistent and inaccurate

zone diameters. For this reason, a detailed protocol is not provided, and broth microdilution or

the MIC test strip method should be used instead.
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Conclusion
Standardized in vitro susceptibility testing of dalbavancin is essential for its effective clinical use

and for monitoring the emergence of resistance. The broth microdilution method is the

reference standard, while the MIC test strip method provides a reliable alternative. Adherence

to the detailed protocols and quality control measures outlined in this document will ensure the

generation of accurate and reproducible susceptibility data for dalbavancin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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